Cas no 628331-96-4 (1H-Pyrazole-4-propanoic acid,1-(5-bromo-2-pyridinyl)-3-(1-ethylpropyl)-, ethyl ester)
628331-96-4 structure
Product Name:1H-Pyrazole-4-propanoic acid,1-(5-bromo-2-pyridinyl)-3-(1-ethylpropyl)-, ethyl ester
CAS No:628331-96-4
MF:C18H24BrN3O2
MW:394.306063652039
CID:1647475
Update Time:2024-09-12
1H-Pyrazole-4-propanoic acid,1-(5-bromo-2-pyridinyl)-3-(1-ethylpropyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-propanoic acid,1-(5-bromo-2-pyridinyl)-3-(1-ethylpropyl)-, ethyl ester
- 1H-Pyrazole-4-propanoic acid, 1-(5-bromo-2-pyridinyl)-3-(1-ethylpropyl)-, ethyl ester
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- Inchi: 1S/C18H24BrN3O2/c1-4-13(5-2)18-14(7-10-17(23)24-6-3)12-22(21-18)16-9-8-15(19)11-20-16/h8-9,11-13H,4-7,10H2,1-3H3
- InChI Key: JWAZDBXWJUGDHB-UHFFFAOYSA-N
- SMILES: N1(C2=NC=C(Br)C=C2)C=C(CCC(OCC)=O)C(C(CC)CC)=N1
Computed Properties
- Exact Mass: 393.10532
Experimental Properties
- Density: 1.31±0.1 g/cm3(Predicted)
- Boiling Point: 454.7±45.0 °C(Predicted)
- PSA: 57.01
- pka: -0.10±0.19(Predicted)
1H-Pyrazole-4-propanoic acid,1-(5-bromo-2-pyridinyl)-3-(1-ethylpropyl)-, ethyl ester Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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